![molecular formula C17H20N2O6S B4544020 5-{[(2,4-dimethoxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide](/img/structure/B4544020.png)
5-{[(2,4-dimethoxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide
Description
Synthesis Analysis
The synthesis of similar sulfonyl-containing compounds often involves multiple steps, including methylation, thiocyanation, ethylation, and oxidation processes. For instance, the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, starts from 4-amino-2-hydroxybenzoic acid and undergoes methylation, thiocyanation, ethylation, and finally oxidation with hydrogen peroxide to yield the desired product (Wang Yu, 2008).
Molecular Structure Analysis
The molecular structure of compounds similar to 5-{[(2,4-dimethoxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide often features complex arrangements, including various functional groups that influence their physical and chemical behaviors. For example, compounds with tetrapeptide structures have been studied for their molecular conformations and hydrogen bonding patterns, demonstrating the intricate nature of their molecular architecture (S. Stoykova et al., 2013).
Chemical Reactions and Properties
Sulfonyl-containing compounds participate in a variety of chemical reactions, including alkylation, oxidation, and chemiluminescence. Alkylation and oxidation processes have been explored for compounds like 6,7-Dihydro-6-methyl-5H-dibenzo[b,g][1,5]thiazocine, revealing insights into the reactivity and transformation of sulfide moieties (K. Ohkata et al., 1985).
Physical Properties Analysis
The physical properties of sulfonyl-substituted compounds are influenced by their molecular structure. For example, studies on sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes reveal the stability and chemiluminescent behaviors of these compounds, shedding light on the physical characteristics that make them suitable for specific applications (N. Watanabe et al., 2010).
properties
IUPAC Name |
5-[(2,4-dimethoxyphenyl)sulfamoyl]-2-methoxy-N-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O6S/c1-18-17(20)13-10-12(6-8-15(13)24-3)26(21,22)19-14-7-5-11(23-2)9-16(14)25-4/h5-10,19H,1-4H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPCZXLGXADWAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=C(C=C(C=C2)OC)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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